Cas no 161711-27-9 ((1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid)
(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a fluorinated aromatic ring and a carboxylic acid functional group. Its stereospecific (1R,2R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive compounds. The presence of the 4-fluorophenyl group enhances its utility in medicinal chemistry, where fluorine substitution is often employed to modulate pharmacokinetic properties. The cyclopropane ring confers rigidity, potentially improving binding affinity in target interactions. This compound is suitable for use in cross-coupling reactions, peptidomimetics, and as a building block for small-molecule inhibitors. High enantiomeric purity ensures reproducibility in research and industrial processes.
161711-27-9 structure
Product Name:(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
CAS No:161711-27-9
MF:C10H9FO2
MW:180.175666570663
MDL:MFCD30717787
CID:5061430
PubChem ID:10535366
Update Time:2026-02-28
(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
- rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid, trans
- trans-2-(4-fluorophenyl)cyclopropanecarboxylic acid
- (1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid
- Z2510259576
- (1R-trans)-2-(4-Fluoropenyl)-cyclopropanecarboxylic acid
- (1R-trans)-2-(4-Fluorophenyl)-cyclopropanecarboxylic acid
- (trans)-2-(4-fluoro-phenyl )-cyclopropanecarbox
- rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
- trans-(+/-)-2-(4-fluoro-phenyl)-cyclopropanecarboxylic acid
- CS-0047731
- SCHEMBL1839154
- (trans)-2-(4-fluoro-phenyl)-cyclopropane-carboxylic acid
- QJJWMUZHTDQZDW-DTWKUNHWSA-N
- (trans)-2-(4-fluoro-phenyl )-cyclopropanecarboxylic acid
- 161711-27-9
- 175275-74-8
- AC9772
- AS-72301
- rel-(1R,2R)-2-(4-Fluorophenyl)cyclopropanecarboxylic acid
- rel-(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid
- C10H9FO2
- EN300-198289
- Z2327124588
- AKOS034813957
-
- MDL: MFCD30717787
- Inchi: 1S/C10H9FO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)/t8-,9+/m0/s1
- InChI Key: QJJWMUZHTDQZDW-DTWKUNHWSA-N
- SMILES: FC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O
Computed Properties
- Exact Mass: 180.05865769g/mol
- Monoisotopic Mass: 180.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3
(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780427-1g |
(1R,2R)-2-(4-Fluorophenyl)cyclopropanecarboxylic Acid |
161711-27-9 | 95% | 1g |
$1485 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1127764-100mg |
(1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid |
161711-27-9 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127764-250mg |
(1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid |
161711-27-9 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127764-500mg |
(1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid |
161711-27-9 | 95% | 500mg |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127764-1g |
(1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid |
161711-27-9 | 95% | 1g |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127764-5g |
(1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid |
161711-27-9 | 95% | 5g |
$6585 | 2024-07-28 | |
| Ambeed | A824450-100mg |
(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid |
161711-27-9 | 95% | 100mg |
$206.0 | 2024-07-21 | |
| Ambeed | A824450-250mg |
(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid |
161711-27-9 | 95% | 250mg |
$610.0 | 2025-02-26 | |
| Ambeed | A824450-1g |
(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid |
161711-27-9 | 95% | 1g |
$941.0 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1227781-1g |
(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid |
161711-27-9 | 95% | 1g |
$750 | 2024-06-03 |
(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
161711-27-9 ((1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid) Related Products
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